Ethyl 4-[[2-[[4-(3-methylphenyl)-5-[[(2-phenoxyacetyl)amino]methyl]-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate

• IUPAC Name: ethyl 4-[[2-[[4-(3-methylphenyl)-5-[[(2-phenoxyacetyl)amino]methyl]-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C29H29N5O5S/c1-3-38-28(37)21-12-14-22(15-13-21)31-27(36)19-40-29-33-32-25(34(29)23-9-7-8-20(2)16-23)17-30-26(35)18-39-24-10-5-4-6-11-24/h4-16H,3,17-19H2,1-2H3,(H,30,35)(H,31,36)
• InChI Key: SXWODPMUMVLQPN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2C3=CC=CC(=C3)C)CNC(=O)COC4=CC=CC=C4
• Molecular Formula: C29H29N5O5S
• Molecular Weight: 559.6 g/mol
• CAS No.: 394214-62-1

Description

Ethyl 4-[[2-[[4-(3-methylphenyl)-5-[[(2-phenoxyacetyl)amino]methyl]-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate is a useful research compound. Its molecular formula is C29H29N5O5S and its molecular weight is 559.64. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• The synthesis and characterization of new quinazolines as potential antimicrobial agents involve complex reactions where compounds similar to the one might be synthesized as intermediates or targets for their antimicrobial properties (Desai, Shihora, & Moradia, 2007).
• Another study focuses on the synthesis and evaluation of thiazoles as antioxidant additives for lubricating oils, indicating the utility of such compounds in industrial applications to enhance the performance and longevity of oils (Amer, Hassan, Moawad, & Shaker, 2011).

Pharmacological Properties

• The cyclization of triazolylsulfanyl acetohydrazides to triazole and thiadiazole derivatives and their pharmacological properties have been explored. Such research illustrates the potential of triazole compounds in pharmacology, specifically their effects on the central nervous system (CNS) in mice (Maliszewska-Guz et al., 2005).
• Synthesis of formazans from a Mannich base of thiadiazole as antimicrobial agents points to the broad antimicrobial potential of these compounds, underlining the interest in triazole derivatives for combating bacterial and fungal infections (Sah, Bidawat, Seth, & Gharu, 2014).